Cas no 922036-40-6 (3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide)

3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide structure
922036-40-6 structure
Product Name:3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
CAS No:922036-40-6
MF:C21H17ClN2O4S
MW:428.888683080673
CID:6365698
PubChem ID:40889360
Update Time:2023-12-14

3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • Benzenesulfonamide, 3-chloro-N-(10,11-dihydro-8,10-dimethyl-11-oxodibenz[b,f][1,4]oxazepin-2-yl)-
    • 3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide
    • 3-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide
    • F2270-0481
    • 922036-40-6
    • 3-chloro-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
    • AKOS024634750
    • Inchi: 1S/C21H17ClN2O4S/c1-13-6-8-20-18(10-13)24(2)21(25)17-12-15(7-9-19(17)28-20)23-29(26,27)16-5-3-4-14(22)11-16/h3-12,23H,1-2H3
    • InChI Key: LRIFHOCWCPAORN-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C=C3C(=CC=2)OC2=CC=C(C)C=C2N(C)C3=O)(=O)=O)=CC=CC(Cl)=C1

Computed Properties

  • Exact Mass: 428.0597559g/mol
  • Monoisotopic Mass: 428.0597559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.430±0.06 g/cm3(Predicted)
  • Boiling Point: 633.1±65.0 °C(Predicted)
  • pka: 7.83±0.20(Predicted)

3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Pricemore >>

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3-chloro-N-{6,9-dimethyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzene-1-sulfonamide Related Literature

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